Basic Red 22
Description
Basic Red 22 is a regulated substance used primarily as a hair dye . It is also used in the formulation of cleansing products, makeup, moisturizers, and night skin care products .
Synthesis Analysis
The synthesis of Basic Red 22 involves the diazotization of 5-amino-1,2,4-triazole, followed by coupling with N,N-dimethylaniline. The resulting compound then undergoes decarboxylation and methylation to obtain a salt .
Molecular Structure Analysis
The molecular formula of Basic Red 22 is C13H20N6O4S . It belongs to the single azo class of dyes . The molecule consists of two 4-chlorophenyl rings and two biguanide groups joined by a central hexamethylene chain .
Physical And Chemical Properties Analysis
Basic Red 22 appears as a light red powder . It is soluble in water, producing a blue-red solution . When dyed at high temperatures (120 degrees C), the color does not change . The dye’s color changes significantly to blue when dyed with copper ions, and also changes with iron ions .
Safety and Hazards
Users should avoid breathing in mist, gas, or vapors of Basic Red 22. Contact with skin and eyes should be avoided. Use personal protective equipment and ensure adequate ventilation. In case of accidental release, evacuate personnel to safe areas and keep people away from and upwind of the spill/leak .
properties
CAS RN |
12221-52-2 |
|---|---|
Product Name |
Basic Red 22 |
Molecular Formula |
C15H21IN6 |
Molecular Weight |
0 |
Origin of Product |
United States |
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